Cas no 2757833-91-1 ((2R,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: (2R,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2757833-91-1
• MF: C₇H₈F₄N₂O₄
• MW: 260.143035888672
• CID: 6150444
• PubChem ID: 165756618
• Update Time: 2025-08-05

(2R,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101563
• (2R,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
• 2757833-91-1

• Inchi： 1S/C7H8F4N2O4/c8-2(4(12)14)1-3(5(15)16)13-6(17)7(9,10)11/h2-3H,1H2,(H2,12,14)(H,13,17)(H,15,16)/t2-,3+/m0/s1
• InChI Key： CNEGSPJLXXTWIL-STHAYSLISA-N
• SMILES： F[C@H](C(N)=O)C[C@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 260.04201939g/mol
• Monoisotopic Mass: 260.04201939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110Ų

Additional information on (2R,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid

Compound CAS No. 2757833-91-1: (2R,4S)-4-Carbamoyl-4-Fluoro-2-(2,2,2-Trifluoroacetamido)Butanoic Acid

The compound with CAS number 2757833-91-1, known as (2R,4S)-4-carbamoyl-4-fluoro-2-(trifluoroacetamido)butanoic acid, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating key metabolic pathways and its potential as a lead compound in drug discovery.

The stereochemistry of this molecule, specifically the (2R,4S) configuration, plays a crucial role in determining its pharmacokinetic properties. The presence of a carbamoyl group at the 4th position and a trifluoroacetamido substituent at the 2nd position introduces both hydrophilic and lipophilic characteristics, which are essential for optimizing drug bioavailability. Additionally, the fluorine atoms within the structure contribute to enhanced stability and selectivity, making this compound a valuable asset in medicinal chemistry research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis and multi-component reactions to achieve high yields and excellent stereochemical control. These techniques not only facilitate large-scale production but also pave the way for further structural modifications to explore its therapeutic potential.

In terms of biological activity, (2R,4S)-4-carbamoyl-4-fluoro-2-(trifluoroacetamido)butanoic acid has shown remarkable efficacy in inhibiting enzymes involved in metabolic disorders. Preclinical studies have demonstrated its ability to modulate key enzymes such as AMP-activated protein kinase (AMPK), which is central to energy metabolism. This suggests its potential application in treating conditions like type 2 diabetes and obesity.

The incorporation of fluorine atoms into the molecular structure has been a focal point of recent investigations. Fluorine's unique electronic properties enhance the molecule's lipophilicity without compromising its solubility. This balance is critical for designing drugs that can effectively penetrate cellular membranes while maintaining systemic circulation.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding affinity and selectivity towards target proteins. These studies have revealed that the spatial arrangement of functional groups significantly influences binding interactions, further emphasizing the importance of stereochemistry in drug design.

In conclusion, CAS No. 2757833-91-1 represents a cutting-edge advancement in chemical synthesis and pharmacology. Its intricate structure and versatile functional groups make it a compelling candidate for developing novel therapeutic agents. As research continues to unfold, this compound holds immense promise in addressing unmet medical needs across various therapeutic areas.